Cas no 62621-12-9 (Benzoic acid, 2-methyl-4-nitro-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 2-methyl-4-nitro-, 1,1-dimethylethyl ester
• CAS No: 62621-12-9
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 437700
• PubChem ID: 53420020
• Update Time: 2025-04-19

Benzoic acid, 2-methyl-4-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-4-nitro-, 1,1-dimethylethyl ester
• tert-butyl 2-methyl-4-nitrobenzoate
• DTXSID80697553
• AKOS013211636
• 62621-12-9
• TERT-BUTYL2-METHYL-4-NITROBENZOATE

• MDL： MFCD08703403
• Inchi： 1S/C12H15NO4/c1-8-7-9(13(15)16)5-6-10(8)11(14)17-12(2,3)4/h5-7H,1-4H3
• InChI Key： SDBMNQVAVVRJPG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 3

Experimental Properties

• PSA: 69.44